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Compound of Interest

Tetramethylammonium fluoride
Compound Name:
tetrahydrate

Cat. No. B103119

For Immediate Release

This document provides a comprehensive guide for researchers, scientists, and professionals
in drug development on the molecular properties of Tetramethylammonium fluoride
tetrahydrate. The focus of this paper is the precise determination of its molecular weight, a
fundamental parameter for stoichiometric calculations, solution preparation, and material
characterization.

Compound Identification

e Compound Name: Tetramethylammonium fluoride tetrahydrate
e Molecular Formula: CaH12FN-4H20

e Overall Molecular Formula: CaH20FNO4[1][2][3][4][5]

« CAS Number: 17787-40-5[1][2][3][5]

Summary of Physicochemical Data

The molecular weight of Tetramethylammonium fluoride tetrahydrate is a critical parameter
for accurate scientific research. The calculated molecular weight is 165.20 g/mol .[1][2] This
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value is derived from the summation of the atomic weights of its constituent elements, based
on the compound's molecular formula.

Table 1: Elemental Composition and Molecular Weight Calculation

Atomic Weight Subtotal (
Element Symbol Count

(g/mol) g/mol )
Carbon C 12.011[6][7][8][9] 4 48.044

1.008[10][11][12]
Hydrogen H [13] 20 20.160

18.998[14][15]

Fluorine F 1 18.998

[16][17][18]
] 14.007[19][20]

Nitrogen N 1 14.007
[21][22][23]
15.999[24][25]

Oxygen o 4 63.996
[26]

Total 165.205

Note: The final molecular weight is commonly rounded to two decimal places, yielding 165.21
g/mol .

Experimental Protocols: Methodology for Molecular
Weight Calculation

The molecular weight of a chemical compound is determined by the sum of the atomic weights
of its constituent atoms. The following protocol outlines the systematic procedure for this
calculation.

Objective: To accurately calculate the molecular weight of Tetramethylammonium fluoride
tetrahydrate (CsH20FNOa).

Materials:
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» Standard Periodic Table with accepted atomic weights.
e Confirmed molecular formula of the compound.
Procedure:

o Decomposition of the Molecular Formula: Identify each element present in the molecule and
the number of atoms of each element.

o For Tetramethylammonium fluoride tetrahydrate (CsH12FN-4H20), the elements are
Carbon (C), Hydrogen (H), Fluorine (F), Nitrogen (N), and Oxygen (O).

o The total atom count is: C=4, H=12+(4*2)=20, F=1, N=1, O=4.

o Determination of Atomic Weights: Obtain the standard atomic weight for each element from a
reliable source, such as the IUPAC Periodic Table.

o Atomic Weight of Carbon (C) = 12.011 g/mol

o

Atomic Weight of Hydrogen (H) = 1.008 g/mol

[¢]

Atomic Weight of Fluorine (F) = 18.998 g/mol

o

Atomic Weight of Nitrogen (N) = 14.007 g/mol

[e]

Atomic Weight of Oxygen (O) = 15.999 g/mol

o Calculation of Subtotals: For each element, multiply its atomic weight by the number of
atoms present in the molecule.

o

Mass of Carbon =4 *12.011 g/mol = 48.044 g/mol

[¢]

Mass of Hydrogen = 20 * 1.008 g/mol = 20.160 g/mol

[¢]

Mass of Fluorine = 1 * 18.998 g/mol = 18.998 g/mol

[e]

Mass of Nitrogen = 1 * 14.007 g/mol = 14.007 g/mol

o

Mass of Oxygen =4 * 15.999 g/mol = 63.996 g/mol
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+ Summation for Total Molecular Weight: Sum the subtotals for all elements to obtain the final
molecular weight of the compound.

o Molecular Weight = 48.044 + 20.160 + 18.998 + 14.007 + 63.996 = 165.205 g/mol .

Visualization of Calculation Workflow

The logical process for determining the molecular weight can be visualized as a straightforward

workflow, ensuring clarity and reproducibility.

Identify Molecular Formula
CaH20FNOa4

!

Decompose into
Constituent Elements

(C,H,F N, O)
Determine Atom Count Obtain Atomic Weights
C=4, H=20, F=1, N=1, O=4 (g/mol)

Calculate Mass Contribution
(Atom Count x Atomic Weight)

Sum All Contributions

Final Molecular Weight
165.205 g/mol
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Caption: Workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetramethylammonium-fluoride-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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